Cas no 1478474-71-3 (1-bromo-2-(3,3-dimethylbutoxy)cyclohexane)

• Product Name: 1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
• CAS No: 1478474-71-3
• MF: C₁₂H₂₃BrO
• MW: 263.214423418045
• CID: 6161368
• PubChem ID: 66224869
• Update Time: 2024-01-12

1-bromo-2-(3,3-dimethylbutoxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
• EN300-1134490
• CS-0272714
• 1478474-71-3
• AKOS015568496

• Inchi： 1S/C12H23BrO/c1-12(2,3)8-9-14-11-7-5-4-6-10(11)13/h10-11H,4-9H2,1-3H3
• InChI Key： JJWBOHDHHWDWDV-UHFFFAOYSA-N
• SMILES： BrC1CCCCC1OCCC(C)(C)C

Computed Properties

• Exact Mass: 262.09323g/mol
• Monoisotopic Mass: 262.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides